3-(2-fluorobenzyl)-7-((naphthalen-1-ylmethyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 3-[(2-fluorophenyl)methyl]-7-(naphthalen-1-ylmethylsulfanyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C22H16FN5S/c23-19-11-4-2-7-16(19)12-28-21-20(26-27-28)22(25-14-24-21)29-13-17-9-5-8-15-6-1-3-10-18(15)17/h1-11,14H,12-13H2
• InChI Key: HAMHKBMATSATLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CSC3=NC=NC4=C3N=NN4CC5=CC=CC=C5F
• Molecular Formula: C22H16FN5S
• Molecular Weight: 401.5 g/mol

Description

The compound you’re asking about is a derivative of [1,2,3]triazolo[4,5-d]pyrimidine. These types of compounds are often synthesized for their potential biological activities.

Scientific Research Applications

New Triazolopyrimidine Derivatives

Biagi et al. (2002) described the synthesis of new 1,2,3-triazolo[4,5-d]pyrimidines, showcasing the creation of complex tricyclic structures through nucleophilic replacement and intramolecular cyclization. These derivatives, including 3-(2-fluorobenzyl)-7-((naphthalen-1-ylmethyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine, exhibit the versatility of triazolopyrimidine chemistry in generating diverse molecular frameworks (Biagi et al., 2002).

Applications in Material Science

Organic Light-Emitting Microfibers

Liu et al. (2008) reported the self-assembly of a triazolopyrimidine derivative into supramolecular microfibers, demonstrating its potential in creating blue organic light-emitting materials. This highlights a novel application of such derivatives in the field of material science and optoelectronics (Liu et al., 2008).

Computational Studies and Theoretical Insights

DFT Calculations and Structural Analysis

Lahmidi et al. (2019) conducted a comprehensive study involving synthesis, X-ray crystallography, spectroscopic characterization, and DFT calculations on a triazolopyrimidine derivative. The work emphasized the significance of theoretical calculations in understanding the molecular structure and properties of such complex molecules (Lahmidi et al., 2019).

Density Functional Theory (DFT) Study

Mozafari et al. (2016) synthesized novel triazolopyrimidine derivatives and conducted DFT studies to understand the regioselectivity of ring closure, demonstrating the use of computational chemistry in guiding and rationalizing synthetic strategies for such intricate molecules (Mozafari et al., 2016).

Mechanism of Action

Target of Action

Triazole derivatives, a class to which this compound belongs, are known for their ability to bind to a variety of enzymes and receptors due to their heterocyclic structure .

Mode of Action

It’s worth noting that triazole compounds, in general, are known for their ability to interact with various biological targets, leading to a wide range of biological activities .

Biochemical Pathways

Triazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Triazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Safety and Hazards

The safety and hazards associated with these types of compounds would depend on their specific structure and biological activity. Some [1,2,3]triazolo[4,5-d]pyrimidine derivatives have been found to be non-toxic to human cells.

Future Directions

The future directions in the research of these types of compounds often involve further exploration of their biological activities and potential as therapeutic agents.